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Compound of Interest

Compound Name: 2-Chloro-1-iodo-3-methylbenzene

Cat. No.: B039796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

physicochemical properties, and illustrative synthetic and characterization workflows for 2-
Chloro-1-iodo-3-methylbenzene (CAS No. 116632-40-7). This halogenated aromatic

compound serves as a versatile building block in organic synthesis, particularly in the

development of complex molecules for pharmaceutical and materials science research.

Physicochemical Properties
2-Chloro-1-iodo-3-methylbenzene is a substituted toluene with the molecular formula

C₇H₆ClI.[1][2] Its structural and physical properties are summarized below.
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Property Value Source

CAS Number 116632-40-7 [1][3]

Molecular Formula C₇H₆ClI [1][2]

Molecular Weight 252.48 g/mol [1][3]

Density 1.8 ± 0.1 g/cm³ [3][4]

Boiling Point 248.9 ± 20.0 °C at 760 mmHg [3][4]

Flash Point 104.3 ± 21.8 °C [3][4]

LogP 4.57 [3]

Index of Refraction 1.617 [3][4]

Commercial Availability
2-Chloro-1-iodo-3-methylbenzene is available from several chemical suppliers, with purities

typically ranging from 95% to 98%. The following table summarizes a selection of commercial

sources. Pricing and availability are subject to change and should be confirmed with the

respective suppliers.

Supplier Purity Contact Information

Shanghai Amole

Biotechnology Co., Ltd.
95.0% Email: --INVALID-LINK--

Shanghai Jizhi Biochemical

Technology Co., Ltd
95.0% Email: --INVALID-LINK--

Dayang Chem (Hangzhou)

Co., Ltd.
98.0% Email: --INVALID-LINK--

Aromsyn Co., Ltd. Not Specified Tel: +86-0571-85585865

Illustrative Synthetic Protocol
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While a specific protocol for the synthesis of 2-Chloro-1-iodo-3-methylbenzene is not readily

available in the cited literature, a representative procedure for the synthesis of a similar

halogenated aromatic compound, o-chlorotoluene, via a Sandmeyer reaction is presented

below. This can be adapted by skilled chemists for the synthesis of the target molecule, likely

starting from 2-amino-6-iodotoluene.

Representative Synthesis of a Halogenated Toluene (o-Chlorotoluene)

This procedure is adapted from a known synthesis of o-chlorotoluene.[5]

Materials:

o-toluidine

Concentrated Hydrochloric Acid

Sodium Nitrite

Copper Sulfate

Sodium Chloride

Sodium Bisulfite

Sodium Hydroxide

Cracked Ice

Calcium Chloride

Procedure:

Preparation of Cuprous Chloride Solution: A solution of copper sulfate (1250 g) and sodium

chloride (325 g) in hot water (4 L) is prepared. To this, an alkaline solution of sodium sulfite is

added. The resulting cuprous chloride precipitate is washed and then dissolved in

concentrated hydrochloric acid.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b039796?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV1P0170
http://www.orgsyn.org/demo.aspx?prep=CV1P0170
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diazotization of o-Toluidine: o-toluidine (428 g) is dissolved in hydrochloric acid (2 kg) and

cooled to 0°C with cracked ice. A solution of sodium nitrite (280 g) in water is added slowly

while maintaining the temperature between 0-5°C to form the diazonium salt.[5]

Sandmeyer Reaction: The cold diazonium salt solution is rapidly added to the chilled cuprous

chloride solution. The mixture will thicken as an addition product separates.[5]

Decomposition and Isolation: The reaction mixture is gently warmed to 60°C to decompose

the addition product. The o-chlorotoluene layer is then isolated by steam distillation.[5]

Purification: The collected organic layer is washed with cold concentrated sulfuric acid, then

with water, and finally dried over calcium chloride to yield the purified o-chlorotoluene.[5]

Visualized Workflows
The following diagrams, generated using the DOT language, illustrate a plausible synthetic

pathway for 2-Chloro-1-iodo-3-methylbenzene and a general workflow for chemical synthesis

and characterization.

Starting Material Synthetic Steps Intermediate

Final Product

m-Toluidine Iodination
 I₂ / HIO₃ 

2-Iodo-3-aminotoluene

Sandmeyer
Reaction

2-Chloro-1-iodo-3-methylbenzene

 1. NaNO₂, HCl
 2. CuCl 

Click to download full resolution via product page

Caption: Plausible synthetic pathway for 2-Chloro-1-iodo-3-methylbenzene.
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Caption: General workflow for chemical synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloro-1-iodo-3-methylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039796#commercial-availability-of-2-chloro-1-iodo-3-
methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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